Sulfamic acid supported on Fe3O4@SiO2 superpara magnetic nanoparticles as a recyclable heterogeneous catalyst for the synthesis of quinolines
RSC Advances Pub Date: 2014-08-19 DOI: 10.1039/C4RA06699E
Abstract
In the present study, for the first time the synthesis of sulfamic acid supported on Fe3O4@SiO2 superpara magnetic nanoparticles as a solid acid catalyst with large density of sulfamic acid groups was suggested. The structural and magnetic properties of functionalized Fe3O4@SiO2 nanoparticles are identified by TEM, IR, VSM, XRD, TGA and elemental analysis. Then, the applicability of the synthesized nanoparticles was tested as a recyclable acidic catalyst for the synthesis of quinoline derivatives, an important class of potentially bioactive compounds. The products are obtained in good to high yields (72–98%) from one-pot reaction procedure involving carbonyl compounds and 2-amino benzophenone under solvent-free conditions.

Recommended Literature
- [1] Caffeic acid attenuates the autocrine IL-6 in hepatocellular carcinoma via the epigenetic silencing of the NF-κB-IL-6-STAT-3 feedback loop†
- [2] Bonds or not bonds? Pancake bonding in 1,2,3,5-dithiadiazolyl and 1,2,3,5-diselenadiazolyl radical dimers and their derivatives†
- [3] Challenges for the future of tandem photovoltaics on the path to terawatt levels: a technology review
- [4] Cerium oxide nanoparticles: properties, biosynthesis and biomedical application
- [5] Calix[4]arene based dendrimers†
- [6] Characteristics of Extended-Spectrum β-Lactamase-Producing Escherichia coli Derived from Food and Humans in Northern Xinjiang, China.
- [7] Book reviews
- [8] Atomistic insights into the nanohelix of hydrogenated graphene: formation, characterization and application
- [9] BiCl3-Mediated direct functionalization of unsaturated C–C bonds with an electrophilic SCF2PO(OEt)2 reagent†
- [10] Build-up of double carbohelicenes using nitroarenes: dual role of the nitro functionality as an activating and leaving group†

Journal Name:RSC Advances
research_products
-
CAS no.: 4770-00-7